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gp100 (529-537)
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Description
Melanocyte protein PMEL; gp100; pmel 17
Scientific Research Applications
1. Immunotherapy in Melanoma
gp100 (529-537) is extensively researched in the context of melanoma treatment. The glycoprotein 100 (gp100) peptide vaccine, when used in combination with other treatments like ipilimumab, a cytotoxic T-lymphocyte-associated antigen 4 blocker, has shown to improve overall survival in patients with previously treated metastatic melanoma (Hodi et al., 2010).
2. Safety and Immunogenicity
A phase I trial exploring a gp100 DNA vaccine revealed it to be safe with minimal toxicity, demonstrating potential in generating an immune response in melanoma patients (Yuan et al., 2009).
3. Combination Therapies
Studies have compared the efficacy and safety of gp100 peptide vaccine both as monotherapy and in combination with ipilimumab, demonstrating significant improvements in overall survival rates in advanced melanoma patients (O’Day et al., 2010).
4. gp100 in Phase I Clinical Trials
gp100-based cancer vaccines have been investigated in phase I clinical trials, particularly focusing on its safety and immunologic response in metastatic melanoma patients. These trials have shown the potential of gp100 in inducing antigen-specific T-cell responses (Baba et al., 2010).
5. Impact on Health-Related Quality of Life
The impact of gp100 vaccines on health-related quality of life (HRQL) in melanoma patients has been evaluated, indicating no significant negative HRQL impact during the treatment induction phase (Revicki et al., 2012).
6. Recognition by Tumor-Infiltrating Lymphocytes
Research demonstrates that gp100 is recognized by tumor-infiltrating lymphocytes, further supporting its role as a target for melanoma immunotherapy (Salgaller et al., 1995).
properties
sequence |
SSPGCQPPA |
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source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Melanocyte protein PMEL (529-537); gp100 (529-537) |
Origin of Product |
United States |
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